Cas no 54129-83-8 (2-ethoxyethanethioamide)

• Product Name: 2-ethoxyethanethioamide
• CAS No: 54129-83-8
• CID: 4654801
• PubChem ID: 24707381
• Update Time: 2025-05-19

2-ethoxyethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxyethanethioamide

Additional information on 2-ethoxyethanethioamide

Recent Advances in the Study of 2-Ethoxyethanethioamide (CAS: 54129-83-8)

In recent years, the compound 2-ethoxyethanethioamide (CAS: 54129-83-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thioamide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. The unique chemical structure of 2-ethoxyethanethioamide, characterized by the presence of an ethoxy group and a thioamide moiety, contributes to its diverse biological activities and makes it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 2-ethoxyethanethioamide derivatives as potential inhibitors of bacterial efflux pumps. The researchers employed a combination of computational modeling and in vitro assays to identify the most potent analogs. Their findings revealed that certain derivatives exhibited significant activity against multidrug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity to human cells. This study highlights the potential of 2-ethoxyethanethioamide as a scaffold for developing new antibiotics to combat antimicrobial resistance.

Another noteworthy research effort, documented in Bioorganic & Medicinal Chemistry Letters, investigated the anticancer properties of 2-ethoxyethanethioamide. The study focused on its ability to modulate key signaling pathways involved in tumor progression. Through a series of cell-based assays and molecular docking studies, the researchers demonstrated that 2-ethoxyethanethioamide could effectively inhibit the proliferation of certain cancer cell lines by targeting specific protein kinases. These findings suggest that further optimization of this compound could lead to the development of targeted therapies for various malignancies.

In addition to its direct therapeutic applications, 2-ethoxyethanethioamide has also been explored as a versatile building block in medicinal chemistry. A recent publication in Organic & Biomolecular Chemistry detailed its use in the synthesis of complex heterocyclic compounds with enhanced pharmacological profiles. The researchers developed a novel one-pot synthesis method that leverages the reactivity of the thioamide group to generate diverse molecular architectures. This approach could significantly streamline the drug discovery process and facilitate the development of new chemical entities.

Despite these promising developments, challenges remain in the clinical translation of 2-ethoxyethanethioamide-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Future research directions may include structure-activity relationship studies to optimize the pharmacological properties of this compound, as well as investigations into its mechanism of action at the molecular level. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in advancing this promising compound toward clinical applications.